![molecular formula C17H20N2O4S B4441101 N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441101.png)
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in treating chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical models of neuropathic and inflammatory pain.
Mechanism of Action
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is a highly selective antagonist of the AT2R. The AT2R is expressed in sensory neurons and is upregulated in response to nerve injury and inflammation. By blocking the AT2R, this compound is able to reduce pain signaling in sensory neurons.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain signaling in sensory neurons by blocking the AT2R. This results in a reduction in pain perception and an improvement in pain-related behaviors. This compound has also been shown to reduce inflammation and nerve damage in preclinical models of chronic pain.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in lab experiments is its high selectivity for the AT2R. This allows for precise targeting of pain signaling pathways and reduces the risk of off-target effects. The main limitation of using this compound is its relatively short half-life, which requires frequent dosing in animal models.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. One potential area of research is the development of more potent and longer-lasting AT2R antagonists. Another area of research is the identification of biomarkers that can be used to predict patient response to this compound. Finally, there is a need for further clinical trials to establish the safety and efficacy of this compound in treating chronic pain.
Scientific Research Applications
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential use in treating chronic pain. Preclinical studies have shown that this compound is effective in reducing pain in animal models of neuropathic and inflammatory pain. This compound has also been shown to be effective in reducing pain in human clinical trials.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-3-(methanesulfonamido)-4-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-4-23-16-8-6-5-7-14(16)18-17(20)13-10-9-12(2)15(11-13)19-24(3,21)22/h5-11,19H,4H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNKGGBACWZZLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)C)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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